1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine

• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-2-(4-nitrophenyl)ethanone
• InChI: InChI=1S/C25H25N3O3/c29-24(19-20-11-13-23(14-12-20)28(30)31)26-15-17-27(18-16-26)25(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-14,25H,15-19H2
• InChI Key: MYECYKCCFRWTFX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CC4=CC=C(C=C4)[N+](=O)[O-]

Description

1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is a piperazine derivative and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine is not fully understood. However, it is believed to act as a modulator of the gamma-aminobutyric acid (GABA) system. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal activity. By modulating the GABA system, 1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine may exert its therapeutic effects.
Biochemical and Physiological Effects:
1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. Additionally, this compound has been found to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine in lab experiments is its potential therapeutic properties. This compound may be useful in the development of new treatments for various neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for the research on 1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine. One direction is to investigate its potential use in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis. Another direction is to study its mechanism of action in more detail, in order to develop more effective treatments. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine involves the reaction of 4-nitrobenzoyl chloride with benzhydryl piperazine in the presence of a base such as triethylamine. This reaction leads to the formation of the desired compound, which can be purified by recrystallization from a suitable solvent.

Scientific Research Applications

1-Benzhydryl-4-({4-nitrophenyl}acetyl)piperazine has been studied extensively for its potential therapeutic properties. It has been found to exhibit anticonvulsant, antidepressant, and anxiolytic effects in animal models. Additionally, this compound has been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.